Cas no 920802-30-8 (Morpholine, 2-(4-chlorophenyl)-4-(phenylmethyl)-, (2R)-)

Morpholine, 2-(4-chlorophenyl)-4-(phenylmethyl)-, (2R)- structure
920802-30-8 structure
Product Name:Morpholine, 2-(4-chlorophenyl)-4-(phenylmethyl)-, (2R)-
CAS No:920802-30-8
MF:C17H18ClNO
MW:287.783923625946
CID:746990
PubChem ID:67352380
Update Time:2025-04-19

Morpholine, 2-(4-chlorophenyl)-4-(phenylmethyl)-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • Morpholine, 2-(4-chlorophenyl)-4-(phenylmethyl)-, (2R)-
    • DTXSID30736941
    • (2R)-4-benzyl-2-(4-chlorophenyl)morpholine
    • 920802-30-8
    • Z2181911702
    • SCHEMBL2294156
    • Inchi: 1S/C17H18ClNO/c18-16-8-6-15(7-9-16)17-13-19(10-11-20-17)12-14-4-2-1-3-5-14/h1-9,17H,10-13H2/t17-/m0/s1
    • InChI Key: OZJWODSNEWNWOV-KRWDZBQOSA-N
    • SMILES: ClC1C=CC(=CC=1)[C@@H]1CN(CC2C=CC=CC=2)CCO1

Computed Properties

  • Exact Mass: 287.1076919g/mol
  • Monoisotopic Mass: 287.1076919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 12.5Ų
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